Cas no 400-41-9 (2-Bromo-1,1,1,4,4,4-hexafluoro-2-butene)

• Product Name: 2-Bromo-1,1,1,4,4,4-hexafluoro-2-butene
• CAS No: 400-41-9
• MF: C₄HBrF₆
• MW: 242.945161581039
• CID: 328567
• PubChem ID: 5366001
• Update Time: 2025-11-02

2-Bromo-1,1,1,4,4,4-hexafluoro-2-butene Chemical and Physical Properties

Names and Identifiers

• 2-Butene,2-bromo-1,1,1,4,4,4-hexafluoro-
• 2-Bromo-1,1,1,4,4,4-hexafluoro-2-butene
• 2-Bromo-1,1,1,4,4,4-hexafluorobut-2-ene
• A824865
• XV4E8F5NUJ
• AKOS025310030
• UNII-XV4E8F5NUJ
• AKOS015833907
• (E/Z)-2-Bromo-1,1,1,4,4,4-hexafluoro-2-butene
• (Z)-2-bromo-1,1,1,4,4,4-hexafluoro-but-2-ene
• (Z)-2-bromo-1,1,1,4,4,4-hexafluorobut-2-ene
• 2-Butene, 2-bromo-1,1,1,4,4,4-hexafluoro-
• MFCD03095421
• SCHEMBL1997154
• 2-BUTENE, 2-BROMO-1,1,1,4,4,4-HEXAFLUORO-, (E)-
• (Z)-2-bromo-1,1,1,4,4,4-hexafluoro-2-butene
• SCHEMBL1997153
• 400-41-9
• 20591-32-6
• (2Z)-2-Bromo-1,1,1,4,4,4-hexafluoro-2-butene #

• Inchi： 1S/C4HBrF6/c5-2(4(9,10)11)1-3(6,7)8/h1H/b2-1-
• InChI Key： KSWYRKGFPCBMHX-UPHRSURJSA-N
• SMILES： Br/C(/C(F)(F)F)=C\C(F)(F)F

Computed Properties

• Exact Mass: 241.91700
• Monoisotopic Mass: 241.917
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.813
• Boiling Point: 55 °C
• Flash Point: 35°C
• Refractive Index: 1.354
• PSA: 0.00000
• LogP: 3.38980
• Solubility: Not available

2-Bromo-1,1,1,4,4,4-hexafluoro-2-butene Security Information

• Hazard Statement： Toxic
• Hazardous Material transportation number：2810
• Hazard Category Code： 23/24/25
• Safety Instruction： S23-S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT, TOXIC
• Risk Phrases：R23/24/25

Additional information on 2-Bromo-1,1,1,4,4,4-hexafluoro-2-butene

2-Bromo-1,1,1,4,4,4-hexafluoro-2-butene (CAS No. 400-41-9): Properties, Applications, and Market Insights

2-Bromo-1,1,1,4,4,4-hexafluoro-2-butene (CAS No. 400-41-9) is a fluorinated organic compound with unique chemical properties that make it valuable in various industrial and research applications. This compound, also known as hexafluorobromobutene, belongs to the family of halogenated alkenes and is characterized by its high thermal stability and reactivity.

The molecular structure of 2-Bromo-1,1,1,4,4,4-hexafluoro-2-butene features a bromine atom and six fluorine atoms attached to a butene backbone. This configuration gives the compound its distinctive chemical reactivity and makes it useful as a building block in organic synthesis. Researchers often utilize this compound in the development of advanced materials and specialty chemicals.

One of the most significant applications of CAS 400-41-9 is in the field of fluoropolymer modification. The compound's ability to introduce fluorine atoms into polymer chains makes it valuable for creating materials with enhanced properties such as chemical resistance, thermal stability, and low surface energy. These characteristics are particularly important in industries requiring high-performance coatings and specialty plastics.

Recent studies have explored the potential of 2-Bromo-1,1,1,4,4,4-hexafluoro-2-butene in pharmaceutical intermediates and agrochemical synthesis. The compound's unique reactivity pattern allows for the creation of novel molecular structures that may lead to breakthroughs in drug development and crop protection formulations. This aligns with current research trends focusing on sustainable chemistry and green synthesis methods.

The global market for fluorinated compounds like 400-41-9 has seen steady growth, driven by increasing demand from the electronics industry and advanced material sectors. Manufacturers are particularly interested in compounds that can improve the performance of semiconductor materials and electronic coatings, areas where this bromohexafluorobutene derivative shows promise.

From a safety perspective, proper handling procedures should always be followed when working with 2-Bromo-1,1,1,4,4,4-hexafluoro-2-butene. While not classified as hazardous under normal conditions, standard laboratory precautions for halogenated compounds should be observed. This includes working in well-ventilated areas and using appropriate personal protective equipment.

Environmental considerations for CAS 400-41-9 are increasingly important in today's regulatory landscape. The compound's persistence and bioaccumulation potential are subjects of ongoing research, with particular attention to developing more eco-friendly alternatives and waste treatment methods for fluorinated compounds.

Analytical techniques for characterizing 2-Bromo-1,1,1,4,4,4-hexafluoro-2-butene typically include gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) spectroscopy. These methods allow researchers to verify the compound's purity and study its molecular structure in detail, which is crucial for quality control in industrial applications.

The synthesis of hexafluorobromobutene typically involves halogen exchange reactions or addition reactions to fluorinated precursors. Recent advancements in catalytic processes have improved the efficiency of producing this compound, reducing energy consumption and byproduct formation. These developments align with the chemical industry's push toward more sustainable manufacturing practices.

Storage recommendations for 2-Bromo-1,1,1,4,4,4-hexafluoro-2-butene emphasize keeping the compound in tightly sealed containers under inert atmosphere to prevent moisture absorption and decomposition. Proper storage conditions help maintain the compound's stability and extend its shelf life for research and industrial use.

Future research directions for CAS 400-41-9 may focus on exploring its potential in energy storage applications and advanced material science. The compound's unique electronic properties make it an interesting candidate for developing new battery electrolytes or electronic materials, areas that are currently receiving significant attention in scientific literature.

For researchers and industry professionals seeking information about 2-Bromo-1,1,1,4,4,4-hexafluoro-2-butene, common search queries often include its physical properties, synthetic applications, and safety data. The compound's boiling point, melting point, and solubility characteristics are particularly relevant for laboratory and industrial processes.

In conclusion, 2-Bromo-1,1,1,4,4,4-hexafluoro-2-butene (CAS No. 400-41-9) represents an important fluorinated building block with diverse applications across multiple industries. Its unique combination of chemical reactivity and physical properties continues to make it a valuable compound for researchers and manufacturers alike, particularly in fields requiring specialized fluorinated materials.